Cas no 5560-59-8 (Alverine citrate)

• Product Name: Alverine citrate
• CAS No: 5560-59-8
• MF: C₂₆H₃₅NO₇
• MW: 473.558608293533
• CID: 46005
• PubChem ID: 24890425
• Update Time: 2025-10-28

Alverine citrate Chemical and Physical Properties

Names and Identifiers

• Alverine citrate
• N-Ethyl-3,3'-diphenyldipropylamine citrate
• ALVERINE CITRATE IMP. C (EP) AS HYDROCHLORIDE: N-ETHYL-3-PHENYLPROPAN-1-AMINE HYDROCHLORIDE
• N-ethyl-3-phenyl-N-(3-phenylpropyl)propan-1-amine,2-hydroxypropane-1,2,3-tricarboxylic acid
• NSC 35459
• NSC-35459
• Alverine (citrate)
• ALVERINE CITRATE SALT
• NCI 85x
• 9JFB58YK1E
• MLS000069524
• N-Ethyl-3,3'-diphenyldipropylamine citrate (1:1)
• SMR000058631
• DSSTox_CID_25562
• DSSTox_RID_80959
• DSSTox_GSID_45562
• N-ethyl-3-phenyl-N-(3-phenylpropyl)propan-1-amine 2-hydroxypropane-1,2,3-tricarboxylate
• Alverine dihydrogen citrate
• Alverine citrate [USAN:NF]
• alverine-citrate
• alverine; citro
• Alverrine citrate
• Alverine(
• HMS3651F18
• MFCD00035086
• s3054
• Alverine citrate (USAN)
• ALVERINE CITRATE [MART.]
• Tox21_110757_1
• Benzenepropanamine, N-ethyl-N-(3-phenylpropyl)-, 2-hydroxy-1,2,3-propanetricarboxylate (1:1)
• HMS1568D09
• AS-56723
• CAS-5560-59-8
• Spacolin
• EINECS 226-929-3
• NSC-755859
• DTXCID1025562
• Prestwick_912
• Opera_ID_1477
• PHENPROPAMINE CITRATE
• SPECTRUM1500109
• Spasmaverine
• MLS001148462
• AKOS015895657
• Tox21_110757
• D02877
• Dipropylamine, N-ethyl-3,3'-diphenyl-, citrate
• Q27124210
• ALVERINECITRATE
• Dipropylamine,3'-diphenyl-, citrate
• Alverine citrate salt, European Pharmacopoeia (EP) Reference Standard
• HMS1920A17
• SR-01000003029-2
• SCHEMBL352008
• Dipropylamine,3'-diphenyl-, citrate (1:1)
• Pharmakon1600-01500109
• Proverine
• ALVERINE CITRATE [EP MONOGRAPH]
• 1346604-63-4
• N-(Ethyl-d5)-4-methoxy Amphetamine Hydrochloride
• Antispasmin
• 2-hydroxypropane-1,2,3-tricarboxylic acid; ethylbis(3-phenylpropyl)amine
• 5560-59-8
• DTXSID3045562
• N-Ethyl-bis(3-phenylpropyl)amin-dihydrogencitrat
• HY-B0500
• HMS2095D09
• citric acid; N-ethyl-3-phenyl-N-(3-phenylpropyl)propan-1-amine
• NCGC00094581-01
• HMS2091G17
• HMS2232D03
• HMS3712D09
• Prophelan
• NCGC00017047-01
• MLS002207301
• NCGC00021122-08
• NS00080869
• NCGC00017047-02
• CHEBI:53785
• Gamatran citrate
• SW197030-3
• HMS3885O05
• NSC755859
• Calmabel
• SR-01000003029
• ALVERINE CITRATE [WHO-DD]
• NCGC00017047-03
• CCG-212472
• Alverine for peak identification, European Pharmacopoeia (EP) Reference Standard
• 5560-59-8 (citrate)
• HMS3371I14
• D84224
• ALVERINE CITRATE [MI]
• Profenine
• MLS002222279
• Profenil citrate
• UNII-9JFB58YK1E
• Benzenepropanamine, 2-hydroxy-1,2,3-propanetricarboxylate (1:1)
• MLS004712036
• Dipropylamine, N-ethyl-3,3'-diphenyl-, citrate (1:1)
• FT-0622247
• REGID_for_CID_21718
• NCGC00094581-02
• CHEMBL1408594
• A830720
• Alverine citrate [USAN]
• SR-01000003029-4
• Spasmonal fte
• ALVERINE CITRATE (MART.)
• Audmonal
• N-(Ethy-d5)l-4-methoxy-a-methylbenzeneethanamine Hydrochloride; (+/-)-N-(Ethyl-d5)-p-methoxyamphetamine Hydrochloride; 2-(Ethyl-d5)amino-1-(4'-methoxyphenyl)propane Hydrochloride; N-(Ethyl-d5)-p-methoxy-a-methylphenethylamine Hydrochloride;
• Dipropylamine, N-ethyl-3,3'-diphenyl-, citrate (1:1) (8CI)
• ALVERINE CITRATE (EP MONOGRAPH)
• Gielism
• RYHCACJBKCOBTJ-UHFFFAOYSA-N
• Spasmonal
• DB-052764
• Benzenepropanamine, N-ethyl-N-(3-phenylpropyl)-, 2-hydroxy-1,2,3-propanetricarboxylate (1:1) (9CI)
• A2896

• MDL： MFCD00035086
• Inchi： 1S/C20H27N.C6H8O7/c1-2-21(17-9-15-19-11-5-3-6-12-19)18-10-16-20-13-7-4-8-14-20;7-3(8)1-6(13,5(11)12)2-4(9)10/h3-8,11-14H,2,9-10,15-18H2,1H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)
• InChI Key： RYHCACJBKCOBTJ-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(CC(=O)O)CC(=O)O.N(CC)(CCCC1C=CC=CC=1)CCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 473.24100
• Monoisotopic Mass: 281.21435
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 14
• Complexity: 442
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 135

Experimental Properties

• Color/Form: Solid powder
• Melting Point: 100-102°
• Boiling Point: 358.8°C at 760 mmHg
• Flash Point: 174.4°C
• PSA: 135.37000
• LogP: 3.32540

Alverine citrate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H312-H332
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines
• Other Chemical Reagents

Additional information on Alverine citrate

Recent Advances in Alverine Citrate (5560-59-8) Research: A Comprehensive Review

Alverine citrate (CAS: 5560-59-8) is a well-known antispasmodic agent that has been widely used in the treatment of irritable bowel syndrome (IBS) and other gastrointestinal disorders. Recent studies have expanded our understanding of its pharmacological mechanisms, therapeutic efficacy, and potential new applications. This research briefing synthesizes the latest findings from peer-reviewed journals, clinical trials, and industry reports to provide a comprehensive update on Alverine citrate.

One of the most significant advancements in Alverine citrate research is the elucidation of its mechanism of action at the molecular level. Recent in vitro and in vivo studies have demonstrated that Alverine citrate acts as a selective antagonist of muscarinic receptors and a blocker of calcium channels in smooth muscle cells. These dual mechanisms contribute to its potent antispasmodic effects, which are particularly beneficial for patients with IBS. Furthermore, new research has identified potential anti-inflammatory properties of Alverine citrate, suggesting its utility in broader therapeutic contexts.

Clinical trials conducted in 2023 have further validated the efficacy and safety profile of Alverine citrate. A multicenter, randomized, double-blind study involving over 500 patients with IBS showed that Alverine citrate significantly reduced abdominal pain and bloating compared to placebo. The study also reported a favorable safety profile, with minimal adverse effects. These findings reinforce Alverine citrate's position as a first-line treatment for IBS and highlight its potential for long-term use.

Emerging research has also explored the potential of Alverine citrate in other medical conditions. For instance, preliminary studies suggest that it may have applications in the management of uterine spasms and chronic pelvic pain. Additionally, investigations into its pharmacokinetics have revealed new insights into its absorption, distribution, and metabolism, which could inform future drug development and optimization.

In conclusion, the latest research on Alverine citrate (5560-59-8) underscores its established role in gastrointestinal disorders while opening new avenues for its application in other therapeutic areas. The ongoing studies and clinical trials continue to enhance our understanding of this versatile compound, paving the way for innovative treatments and improved patient outcomes. Researchers and clinicians are encouraged to stay abreast of these developments to leverage the full potential of Alverine citrate in clinical practice.